2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine

• IUPAC Name: N-(4,6-dichloro-1,3,5-triazin-2-yl)-2,2,3,3,4,4,4-heptafluorobutanamide
• InChI: InChI=1S/C7HCl2F7N4O/c8-2-18-3(9)20-4(19-2)17-1(21)5(10,11)6(12,13)7(14,15)16/h(H,17,18,19,20,21)
• InChI Key: JWEMDOVIPGXOIF-UHFFFAOYSA-N
• Canonical SMILES: C1(=NC(=NC(=N1)Cl)Cl)NC(=O)C(C(C(F)(F)F)(F)F)(F)F
• Molecular Formula: C7HCl2F7N4O
• Molecular Weight: 361.00 g/mol

Description

2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine, also known as HFBT, is a synthetic triazine compound used in a variety of scientific research applications. It is a versatile compound that can be used in a variety of ways, including as a reagent, catalyst, and as a chromogenic agent. It is also used as a synthetic intermediate in organic synthesis. It has been used in a number of studies to explore its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine has been used in a variety of scientific research applications, including as a reagent, catalyst, and as a chromogenic agent. It has been used in studies involving organic synthesis, biochemistry, and pharmacology. It has also been used in studies to explore its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine is not yet fully understood. However, it is known that it is able to bind to various proteins, including enzymes, and modulate their activity. It is also thought to be able to interact with cellular membranes and alter their structure and function.
Biochemical and Physiological Effects
2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine has been shown to have a number of biochemical and physiological effects. It has been shown to have an inhibitory effect on certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been shown to have an anti-inflammatory effect, as well as an effect on cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine has a number of advantages for laboratory experiments. It is relatively easy to synthesize and has a high yield, making it cost-effective. It is also non-toxic and has a low vapor pressure. However, it is also important to note that 2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine can be unstable in certain conditions and can be rapidly degraded by light, heat, and moisture.

Future Directions

There are a number of potential future directions for research involving 2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine. These include further exploration of its biochemical and physiological effects, as well as its potential applications in drug design and development. Additionally, further research into its mechanism of action, as well as its stability and degradation, could lead to more efficient and cost-effective synthesis methods. Finally, 2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine could also be used in the development of new analytical techniques and reagents for use in a variety of scientific applications.

Synthesis Methods

2-N-Heptafluorobutyrylamino-4,6-dichlorotriazine is synthesized through an acid-catalyzed reaction between heptafluorobutyric acid and 2-amino-4,6-dichlorotriazine. This reaction is carried out in an aqueous medium, and the product is isolated as a white solid. The yield of this reaction is typically high (greater than 90%), and the reaction time is relatively short (less than 1 hour).